2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide

• IUPAC Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-(3-chlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C11H10ClN5OS/c12-8-3-1-2-7(4-8)6-14-15-9(18)5-10-16-17-11(13)19-10/h1-4,6H,5H2,(H2,13,17)(H,15,18)/b14-6+
• InChI Key: YUFBAEPBARRCAU-MKMNVTDBSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C=NNC(=O)CC2=NN=C(S2)N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=N/NC(=O)CC2=NN=C(S2)N
• Molecular Formula: C11H10ClN5OS
• DSSTOX Substance ID: DTXSID20416962
• Molecular Weight: 295.75 g/mol
• CAS RN: 5569-82-4

Description

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide, also known as ACTH, is a compound that has been studied for its potential use in scientific research. This compound has shown promise in various fields due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide involves its ability to inhibit the activity of enzymes involved in various metabolic pathways. This inhibition leads to the disruption of cellular processes, ultimately resulting in cell death.
Biochemical and Physiological Effects:
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of mitochondrial function. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide in lab experiments is its ability to selectively target cancer cells while sparing healthy cells. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide has been shown to have low toxicity, making it a safer alternative to traditional chemotherapeutic agents. However, one limitation of using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for the study of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide. One such direction is the exploration of its use in combination with other anticancer agents to enhance its efficacy. Additionally, further research is needed to fully understand the mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide and its potential use in the treatment of other diseases, such as inflammatory disorders. Finally, the development of more efficient synthesis methods for 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide could help to facilitate its use in future research.

Scientific Research Applications

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research, where it has shown potential as an anticancer agent. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3-chlorobenzylidene)acetohydrazide has been studied for its use as an antimicrobial agent, with promising results against various bacterial strains.